2-((6-methyl-4-oxo-3-phenyl-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[(6-methyl-4-oxo-3-phenyl-6,7-dihydrothieno[3,2-d]pyrimidin-2-yl)sulfanyl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H23N3O3S2/c1-13-10-16-18(28-13)19(25)23(14-6-3-2-4-7-14)20(22-16)27-12-17(24)21-11-15-8-5-9-26-15/h2-4,6-7,13,15H,5,8-12H2,1H3,(H,21,24)
• InChI Key: NYAUCRQOUKAPPT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC2=C(S1)C(=O)N(C(=N2)SCC(=O)NCC3CCCO3)C4=CC=CC=C4
• Molecular Formula: C20H23N3O3S2
• Molecular Weight: 417.5 g/mol

Description

2-((6-methyl-4-oxo-3-phenyl-3,4,6,7-tetrahydrothieno[3,2-d]pyrimidin-2-yl)thio)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C20H23N3O3S2 and its molecular weight is 417.54. The purity is usually 95%.
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Scientific Research Applications

Antitumor Activity

Thieno[3,2-d]pyrimidine derivatives, closely related to the specified compound, have been explored for their potent antitumor activity. Studies have revealed that these compounds exhibit significant anticancer properties, comparable to that of doxorubicin, against various human cancer cell lines including breast adenocarcinoma, cervical carcinoma, and colonic carcinoma cells (Hafez & El-Gazzar, 2017).

Inhibition of Key Enzymes

These compounds have been identified as potential inhibitors of critical enzymes like thymidylate synthase (TS) and dihydrofolate reductase (DHFR), which are involved in DNA synthesis and cell proliferation. Such inhibition suggests their potential use in cancer treatment (Gangjee et al., 2008).

Antimicrobial Properties

Synthesis of thieno[3,2-d]pyrimidine derivatives has also led to compounds with notable antimicrobial activity. These derivatives have been tested against a range of bacterial and fungal strains, showing effectiveness comparable to conventional antibiotics (Hossan et al., 2012).

Structural Studies and Molecular Interactions

Crystallographic studies of related compounds provide insights into their structural conformations, which is crucial for understanding their interaction with biological targets. Such studies help in optimizing these compounds for better therapeutic efficacy (Subasri et al., 2016).

Synthesis and Characterization

Research in this area also involves the synthesis of novel derivatives and their thorough characterization. This includes exploring various synthetic pathways and understanding the physicochemical properties of these compounds, which is essential for their potential application in drug development (Gangjee et al., 2009).